Cas no 2137670-50-7 (1H-Benzimidazole-7-carboxylic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-)

• Product Name: 1H-Benzimidazole-7-carboxylic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-
• CAS No: 2137670-50-7
• MF: C₂₃H₁₇N₃O₄
• MW: 399.398785352707
• CID: 5297957
• Update Time: 2025-05-25

1H-Benzimidazole-7-carboxylic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-7-carboxylic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-

• Inchi： 1S/C23H17N3O4/c27-21(28)17-10-5-11-19-20(17)25-22(24-19)26-23(29)30-12-18-15-8-3-1-6-13(15)14-7-2-4-9-16(14)18/h1-11,18H,12H2,(H,27,28)(H2,24,25,26,29)
• InChI Key： OZTBMOJHEKFFBJ-UHFFFAOYSA-N
• SMILES： C1(NC(OCC2C3=C(C=CC=C3)C3=C2C=CC=C3)=O)NC2=C(C(O)=O)C=CC=C2N=1

Additional information on 1H-Benzimidazole-7-carboxylic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-

1H-Benzimidazole-7-carboxylic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- (CAS No: 2137670-50-7)

1H-Benzimidazole-7-carboxylic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- is a highly specialized compound with significant potential in the field of medicinal chemistry and drug development. This compound, identified by the CAS registry number 2137670-50-7, belongs to the class of benzimidazoles, which are known for their diverse biological activities and structural versatility. The molecule incorporates a benzimidazole core, a carboxylic acid group, and a fluorenylmethoxycarbonyl (Fmoc) protecting group, making it a valuable intermediate in peptide synthesis and a promising candidate for various therapeutic applications.

The benzimidazole moiety is a bicyclic aromatic structure consisting of two fused rings: a benzene ring and an imidazole ring. This structure contributes to the compound's stability and ability to interact with biological targets such as enzymes and receptors. The carboxylic acid group at position 7 of the benzimidazole ring introduces acidity and potential for hydrogen bonding, which can enhance the compound's bioavailability and pharmacokinetic properties. The presence of the Fmoc group at position 2 further enhances the compound's utility in peptide synthesis by acting as a protective group that can be selectively removed under specific conditions.

Recent studies have highlighted the importance of benzimidazole derivatives in drug discovery, particularly in the development of anti-cancer agents. The unique electronic properties of the benzimidazole ring allow for interactions with DNA and proteins, making it a promising scaffold for designing anti-tumor drugs. For instance, research has shown that certain benzimidazole derivatives exhibit potent anti-proliferative activity against various cancer cell lines, including breast, colon, and lung cancer cells. These findings underscore the potential of 1H-Benzimidazole-7-carboxylic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- as a lead compound for developing novel anti-cancer therapies.

In addition to its therapeutic applications, this compound has also been explored for its role in peptide synthesis. The Fmoc group is widely used as a protecting group in solid-phase peptide synthesis (SPPS), where it prevents unwanted side reactions during the synthesis process. The ability to selectively remove the Fmoc group under mild conditions makes this compound an ideal building block for constructing complex peptides and proteins. Recent advancements in SPPS techniques have further enhanced the efficiency and scalability of using such compounds in large-scale peptide production.

The synthesis of 1H-Benzimidazole-7-carboxylic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the benzimidazole ring through condensation reactions, followed by functionalization with the carboxylic acid and Fmoc groups. Researchers have optimized these synthetic pathways to minimize side reactions and improve overall process efficiency.

From an analytical standpoint, this compound has been characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and infrared spectroscopy (IR). These analyses provide critical insights into its molecular structure, purity, and stability under various conditions. For example, NMR studies have confirmed the regiochemistry of substituents on the benzimidazole ring, while MS data has validated its molecular weight and fragmentation patterns.

In terms of biological evaluation, this compound has been subjected to in vitro assays to assess its cytotoxicity against cancer cell lines. Initial results indicate that it exhibits selective toxicity towards cancer cells while sparing normal cells to some extent. These findings suggest that further optimization of its structure could lead to more potent anti-cancer agents with reduced side effects.

Moreover, computational studies using molecular docking and molecular dynamics simulations have provided valuable insights into how this compound interacts with target proteins at the molecular level. These studies reveal that key functional groups such as the carboxylic acid and Fmoc groups play critical roles in binding affinity and selectivity. Such computational approaches are increasingly being integrated into drug discovery pipelines to accelerate lead optimization.

In conclusion,1H-Benzimidazole-7-carboxylic acid, 2-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]- (CAS No: 2137670-50-7) represents a versatile compound with significant potential in both therapeutic development and peptide synthesis. Its unique chemical structure, combined with recent advances in synthetic methodologies and biological evaluation techniques, positions it as a valuable tool for researchers in academia and industry alike.